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Compound of Interest

2,4,7,9-Tetramethyldecane-4,7-
diol

Cat. No.: B101085

Compound Name:

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals working with
2,4,7,9-Tetramethyldecane-4,7-diol and its more commonly used analogue, 2,4,7,9-
Tetramethyl-5-decyne-4,7-diol (TMDD).

Properties of 2,4,7,9-Tetramethyl-5-decyne-4,7-diol
(TMDD)

For clarity, this guide will focus on 2,4,7,9-Tetramethyl-5-decyne-4,7-diol (TMDD), a closely
related and more commercially significant compound, often used as a non-ionic surfactant.[1]
[2][3][4][5] The troubleshooting principles outlined are broadly applicable to diol compounds in
experimental settings.
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Property Value Source
Chemical Formula C14H2602 [1]

CAS Number 126-86-3 [1]
Molecular Weight 226.36 g/mol PubChem
Appearance Colorless to pale yellow liquid [1]

Boiling Point ~220-230°C [1]
Melting Point ~-10°C [1]

Soluble in organic solvents
Solubility (e.g., ethanol, acetone); [1]

insoluble in water.

Key Applications

Non-ionic surfactant, wetting
agent, anti-foaming agent in
coatings, inks, adhesives,
pesticides, and personal care

products.

[1](21[3]

General Experimental Workflow

The following diagram outlines a typical workflow for experiments involving the synthesis and

purification of diol compounds like TMDD.
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General Experimental Workflow for Diol Synthesis

Reactant Preparation
(e.g., Methyl Isobutyl Ketone, Acetylene)

Reaction Setup

SYHUENS
(e.g., Favorsky Reaction)

Reaction Completion

Quenching & Workup
(e.g., Neutralization, Extraction)

Crude Product

Purification
(e.g., Distillation, Crystallization)

Purified Product

Analysis
(e.g., NMR, TLC, Mass Spectrometry)

Characterization

Final Product
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Hypothetical Influence of Diol Excipient on Drug Uptake

Extracellular Space

Drug-Diol Micelle

Increased local concentration

Membrane Interaction

Enhanced Permeability

Intracellular Space

Drug Release

Binding & Effect

Therapeutic Target
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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